Cas no 1806920-50-2 (3-Bromo-4-(difluoromethyl)-2-nitropyridine-6-sulfonyl chloride)

3-Bromo-4-(difluoromethyl)-2-nitropyridine-6-sulfonyl chloride is a highly reactive sulfonyl chloride derivative with significant utility in synthetic organic chemistry. Its key structural features—a bromo-substituted pyridine core, a difluoromethyl group, and a nitro substituent—make it a versatile intermediate for constructing complex heterocyclic frameworks. The sulfonyl chloride moiety enables efficient nucleophilic displacement reactions, facilitating the introduction of sulfonamide or sulfonate functionalities. The electron-withdrawing nitro and difluoromethyl groups enhance electrophilicity, promoting selective transformations in cross-coupling or substitution reactions. This compound is particularly valuable in pharmaceutical and agrochemical research, where its multifunctional reactivity supports the development of bioactive molecules. Proper handling under anhydrous conditions is recommended due to its sensitivity to moisture.
3-Bromo-4-(difluoromethyl)-2-nitropyridine-6-sulfonyl chloride structure
1806920-50-2 structure
Product Name:3-Bromo-4-(difluoromethyl)-2-nitropyridine-6-sulfonyl chloride
CAS No:1806920-50-2
MF:C6H2BrClF2N2O4S
MW:351.509885311127
CID:4865232
Update Time:2025-08-04

3-Bromo-4-(difluoromethyl)-2-nitropyridine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-4-(difluoromethyl)-2-nitropyridine-6-sulfonyl chloride
    • Inchi: 1S/C6H2BrClF2N2O4S/c7-4-2(5(9)10)1-3(17(8,15)16)11-6(4)12(13)14/h1,5H
    • InChI Key: IOQILQBZUPNRGN-UHFFFAOYSA-N
    • SMILES: BrC1=C([N+](=O)[O-])N=C(C=C1C(F)F)S(=O)(=O)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 398
  • XLogP3: 2.7
  • Topological Polar Surface Area: 101

3-Bromo-4-(difluoromethyl)-2-nitropyridine-6-sulfonyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029055220-250mg
3-Bromo-4-(difluoromethyl)-2-nitropyridine-6-sulfonyl chloride
1806920-50-2 97%
250mg
$960.00 2022-03-31
Alichem
A029055220-500mg
3-Bromo-4-(difluoromethyl)-2-nitropyridine-6-sulfonyl chloride
1806920-50-2 97%
500mg
$1,678.90 2022-03-31
Alichem
A029055220-1g
3-Bromo-4-(difluoromethyl)-2-nitropyridine-6-sulfonyl chloride
1806920-50-2 97%
1g
$3,158.80 2022-03-31

3-Bromo-4-(difluoromethyl)-2-nitropyridine-6-sulfonyl chloride Related Literature

Additional information on 3-Bromo-4-(difluoromethyl)-2-nitropyridine-6-sulfonyl chloride

Introduction to 3-Bromo-4-(difluoromethyl)-2-nitropyridine-6-sulfonyl chloride (CAS No. 1806920-50-2)

3-Bromo-4-(difluoromethyl)-2-nitropyridine-6-sulfonyl chloride (CAS No. 1806920-50-2) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its bromo, difluoromethyl, nitro, and sulfonyl chloride functional groups, serves as a versatile intermediate in the synthesis of various biologically active molecules. Its unique structural features make it particularly valuable in the development of novel therapeutic agents targeting a range of diseases.

The sulfonyl chloride moiety in this compound is a key reagent in organic synthesis, facilitating the introduction of sulfonamide derivatives, which are widely recognized for their pharmacological properties. The presence of both bromo and difluoromethyl substituents enhances its utility in further functionalization, allowing chemists to tailor the molecule for specific biological activities. This makes 3-Bromo-4-(difluoromethyl)-2-nitropyridine-6-sulfonyl chloride an indispensable tool in medicinal chemistry.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for cancer and inflammatory diseases. The nitro group in this compound can be reduced to an amine, enabling the formation of potent bioisosteres that mimic natural amino acids. Such modifications have been shown to improve drug solubility and metabolic stability, critical factors for successful drug development. Furthermore, the difluoromethyl group is known to enhance metabolic stability and binding affinity, making it a preferred moiety in drug design.

Recent studies have highlighted the potential of 3-Bromo-4-(difluoromethyl)-2-nitropyridine-6-sulfonyl chloride in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By leveraging the reactivity of the sulfonyl chloride group, researchers have been able to develop novel inhibitors that selectively target specific kinases. These inhibitors have shown promise in preclinical studies, demonstrating efficacy in reducing tumor growth and inflammation.

The agrochemical industry has also benefited from the versatility of this compound. Sulfonyl chlorides are widely used in the synthesis of herbicides and pesticides due to their ability to form stable derivatives with biological activity. The bromo and difluoromethyl groups provide additional handles for further derivatization, allowing chemists to optimize the biological activity and environmental safety of these compounds. This has led to the development of more effective and environmentally friendly agrochemicals.

The synthetic pathways involving 3-Bromo-4-(difluoromethyl)-2-nitropyridine-6-sulfonyl chloride are diverse and well-documented. The compound can be easily modified through nucleophilic substitution reactions, cross-coupling reactions, and reduction processes. These reactions enable the introduction of a wide range of functional groups, making it a valuable building block for synthetic chemists. The ability to efficiently modify this compound has led to numerous patents and publications in scientific journals.

One notable application of this compound is in the synthesis of antiviral agents. The structural motifs present in 3-Bromo-4-(difluoromethyl)-2-nitropyridine-6-sulfonyl chloride are similar to those found in known antiviral drugs. By incorporating this compound into drug candidates, researchers have been able to develop novel molecules with enhanced antiviral activity. These efforts have been particularly important in light of emerging viral threats that require rapid development of new treatments.

The use of computational chemistry has further accelerated the development of new derivatives from 3-Bromo-4-(difluoromethyl)-2-nitropyridine-6-sulfonyl chloride. Molecular modeling techniques allow researchers to predict the biological activity of potential derivatives before they are synthesized experimentally. This approach has significantly reduced the time and cost associated with drug discovery by identifying promising candidates early in the process.

In conclusion, 3-Bromo-4-(difluoromethyl)-2-nitropyridine-6-sulfonyl chloride (CAS No. 1806920-50-2) is a multifaceted compound with broad applications in pharmaceutical and agrochemical research. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules targeting various diseases. The ongoing research into this compound continues to uncover new possibilities for its use in drug development and beyond.

Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.